Cas no 823192-04-7 (4H-1,3-Thiazin-4-one, tetrahydro-2-(4-methoxyphenyl)-3-(2-pyridinyl)-)

• Product name: 4H-1,3-Thiazin-4-one, tetrahydro-2-(4-methoxyphenyl)-3-(2-pyridinyl)-
• CAS No: 823192-04-7
• MF: C₁₆H₁₆N₂O₂S
• MW: 300.37544
• CID: 695056
• PubChem ID: 71419472

4H-1,3-Thiazin-4-one, tetrahydro-2-(4-methoxyphenyl)-3-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1,3-Thiazin-4-one, tetrahydro-2-(4-methoxyphenyl)-3-(2-pyridinyl)-
• 2-(4-methoxyphenyl)-3-pyridin-2-yl-1,3-thiazinan-4-one
• DTXSID50838714
• 823192-04-7
• 2-(4-Methoxyphenyl)-3-(pyridin-2-yl)-1,3-thiazinan-4-one

• Inchi： InChI=1S/C16H16N2O2S/c1-20-13-7-5-12(6-8-13)16-18(15(19)9-11-21-16)14-4-2-3-10-17-14/h2-8,10,16H,9,11H2,1H3
• InChI Key： YYZSVIBYSCMKDD-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C=C1)C2N(C(=O)CCS2)C3=CC=CC=N3

Computed Properties

• Exact Mass: 300.09324893g/mol
• Monoisotopic Mass: 300.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.7Ų
• XLogP3: 2.5